N-Hexanoylsphingosylphosphorylcholine

• Molecular Formula: C29H59N2O6P
• Molecular Weight: 562.8 g/mol
• InChI: InChI=1S/C29H59N2O6P/c1-6-8-10-11-12-13-14-15-16-17-18-19-21-22-28(32)27(30-29(33)23-20-9-7-2)26-37-38(34,35)36-25-24-31(3,4)5/h21-22,27-28,32H,6-20,23-26H2,1-5H3,(H-,30,33,34,35)
• InChIKey: AHZZHULAOVWYNO-UHFFFAOYSA-N

N-Hexanoylsphingosylphosphorylcholine (C6 Sphingomyelin) Technical Procurement Overview for Sphingolipid Research

N-Hexanoylsphingosylphosphorylcholine, also designated C6 sphingomyelin or 06:0 SM (d18:1/6:0), is a synthetic short-chain sphingomyelin analog (CAS 182493-45-4) . It comprises a C18 sphingosine backbone N-acylated with a hexanoyl (C6:0) fatty acid chain and carries a phosphocholine headgroup (molecular formula C29H59N2O6P, MW 562.76) . In contrast to the predominantly C16–C24 acyl chains found in endogenous mammalian sphingomyelins, the C6 chain length confers markedly distinct biophysical properties and metabolic handling, establishing this compound as a specialized research tool rather than a generic membrane component [1].

1

Short-chain SM analog for N-SMase assays Supports cell-differentiation-related sphingomyelinase activity readouts

2

Cell-permeable ceramide precursor Enables exogenous ceramide generation for apoptosis pathway research

3

Defined acyl chain length tool Provides chain-length-controlled substrate for endocytic trafficking studies

• [1] Koivusalo, M., Jansen, M., Somerharju, P., Ikonen, E. Endocytic trafficking of sphingomyelin depends on its acyl chain length. Molecular Biology of the Cell, 2007, 18(12), 5113-5123. View Source

Why C6 Sphingomyelin Cannot Be Interchanged with C2, C16, or C18 Analogs in Assay Design

N-Acyl chain length is a decisive determinant of sphingomyelin's biophysical behavior, subcellular trafficking route, and enzymatic susceptibility [1]. Short-chain C6 sphingomyelin exhibits enhanced aqueous solubility, altered membrane insertion dynamics, and a distinct endocytic itinerary compared with long-chain (C16–C18) native species [2]. Moreover, its hydrolysis kinetics by neutral sphingomyelinase and its biological effects differ fundamentally from both shorter (C2) and longer (C16, C18) chain analogs. Generic substitution across chain-length variants will produce non-comparable experimental results and invalidate cross-study interpretation.

C6 SM

Short-chain trafficking route Endocytic sorting may diverge from long-chain analogs; ESCRT/NPC1 recycling not recapitulated

C16-C18 SM

Different enzyme susceptibility N-SMase hydrolysis kinetics and cell-permeability profile differ fundamentally from C6 analog

C2 SM

Altered biophysical behavior Membrane insertion and degradation pattern may not transfer; distinct metabolic handling

• [1] Koivusalo, M., Jansen, M., Somerharju, P., Ikonen, E. Endocytic trafficking of sphingomyelin depends on its acyl chain length. Molecular Biology of the Cell, 2007, 18(12), 5113-5123. View Source
• [2] Kok, J.W., Babia, T., Klappe, K., Hoekstra, D. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation. Biochemical Journal, 1995, 309(Pt 3), 905–912. PMID: 7639709. View Source

Quantitative Differentiation Evidence: N-Hexanoylsphingosylphosphorylcholine vs. C2, C12, C16, and C18 Analogs

Neutral Sphingomyelinase Activity in Differentiated vs. Undifferentiated HT29 Cells: C6-NBD-SM Hydrolysis Quantified

In HT29 human colon adenocarcinoma cells, neutral sphingomyelinase (N-SMase) activity toward C6-NBD-sphingomyelin was at least three-fold higher in undifferentiated cells compared with their differentiated counterparts [1]. This cell-state-dependent differential degradation provides a functional readout that is not equivalently obtained with longer-chain sphingomyelin substrates.

N-SMase Activity in HT29 Cells

Head-to-head

≥3-fold higher activity in undifferentiated vs. differentiated cells

Supports cell-state-dependent N-SMase readout

Longer-chain substrates may not reveal the same dynamic range

Evidence Dimension	N-SMase hydrolysis activity (fold difference)
Target Compound Data	Undifferentiated HT29 cells: ≥3-fold higher activity vs. differentiated
Comparator Or Baseline	Differentiated HT29 cells: baseline activity (1×)
Quantified Difference	≥3-fold increase in undifferentiated cells
Conditions	Intact HT29 cells and isolated plasma membranes; C6-NBD-SM used as fluorescent substrate

Why This Matters

This cell-state-dependent differential degradation enables researchers to select C6 sphingomyelin as a functional probe for N-SMase activity in differentiation studies, where longer-chain analogs may not reveal the same dynamic range.

• [1] Kok, J.W., Babia, T., Klappe, K., Hoekstra, D. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation. Biochemical Journal, 1995, 309(Pt 3), 905–912. PMID: 7639709. View Source

Cell Permeability and Apoptotic Efficacy: C6-Ceramide vs. C16-Ceramide in HCT116 and OVCAR-3 Cancer Cells

Exogenous C2- and C6-ceramides (the dephosphorylated metabolites of the corresponding sphingomyelins) induced nuclear factor-κB (NF-κB) DNA-binding, caspase-3 activation, PARP degradation, and mitochondrial cytochrome c release in HCT116 and OVCAR-3 cancer cells, whereas C16-ceramide failed to elicit these apoptotic responses [1]. This chain-length threshold demonstrates that C6-length analogs are cell-permeable and functionally active in apoptosis induction, unlike their longer-chain C16 counterpart.

Apoptotic Signaling Induction

Head-to-head

C6-ceramide active; C16-ceramide inactive (NF-κB, caspase-3, cytochrome c)

Supports apoptosis pathway-response interpretation

C16-ceramide does not produce comparable apoptotic readout

Evidence Dimension	Apoptotic signaling induction (NF-κB activation, caspase-3, cytochrome c release)
Target Compound Data	C6-ceramide: Positive for all apoptotic markers
Comparator Or Baseline	C16-ceramide: No induction of apoptotic markers
Quantified Difference	Qualitative functional dichotomy (active vs. inactive)
Conditions	HCT116 colon carcinoma and OVCAR-3 ovarian cancer cell lines; exogenous ceramide treatment

Why This Matters

Procurement of C6 sphingomyelin (which can be converted to C6-ceramide) is essential for apoptosis research requiring cell-permeable analogs; C16 sphingomyelin-derived ceramide will not produce comparable apoptotic readouts.

• [1] Fillet, M., Bentires-Alj, M., Deregowski, V., Greimers, R., Gielen, J., Piette, J., Bours, V., Merville, M.P. Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity. Biochemical Pharmacology, 2003, 65(10), 1633-1642. View Source

Endocytic Trafficking Route Divergence: Short-Chain (C6) vs. Long-Chain Sphingomyelin Intracellular Sorting

Acyl chain length determines the endocytic trafficking pathway of sphingomyelins. Short-chain C6 sphingomyelin follows a distinct intracellular sorting route compared with long-chain PyrSM, with the latter implicating ESCRT complex proteins and NPC1 in endocytic recycling to the plasma membrane [1]. This differential trafficking means that C6 sphingomyelin cannot serve as a surrogate for long-chain species in membrane transport or lipid raft dynamics studies.

Endocytic Trafficking Route

Class-level

C6 SM: distinct short-chain route; long-chain SM: ESCRT/NPC1 recycling

Trafficking pathway may differ by chain length

Class-level inference; data to verify

Evidence Dimension	Endocytic trafficking route
Target Compound Data	C6 sphingomyelin: Distinct trafficking pathway (short-chain route)
Comparator Or Baseline	Long-chain PyrSM: ESCRT/NPC1-dependent recycling route
Quantified Difference	Qualitative pathway divergence
Conditions	Mammalian cell endocytic trafficking assays

Why This Matters

Investigators studying sphingolipid trafficking or lysosomal storage disorders must select C6 sphingomyelin specifically when the experimental question concerns short-chain lipid sorting; long-chain analogs will not follow the same intracellular itinerary.

• [1] Koivusalo, M., Jansen, M., Somerharju, P., Ikonen, E. Endocytic trafficking of sphingomyelin depends on its acyl chain length. Molecular Biology of the Cell, 2007, 18(12), 5113-5123. View Source

Vesicle Formation Functional Dichotomy: C6 Sphingomyelin vs. Endogenous Ceramides

In contrast to ceramides, which actively initiate vesicle formation in cellular systems, C6 sphingomyelin does not trigger vesiculation . This functional difference is critical for experimental designs that require a non-vesiculating sphingomyelin substrate, distinguishing C6 sphingomyelin from ceramide analogs and potentially from longer-chain sphingomyelins that may exhibit altered membrane-perturbing properties.

Vesicle Formation Initiation

Data to verify

C6 SM does not initiate vesiculation; ceramides do

Supports non-perturbing membrane substrate context

Source review needed

Evidence Dimension	Vesicle formation initiation
Target Compound Data	C6 sphingomyelin: Does not initiate vesicle formation
Comparator Or Baseline	Ceramides: Initiate vesicle formation
Quantified Difference	Qualitative functional difference
Conditions	Cellular membrane systems

Why This Matters

This property makes C6 sphingomyelin suitable for membrane studies requiring a non-perturbing sphingolipid substrate, whereas ceramides or certain long-chain sphingomyelins may introduce confounding vesiculation artifacts.

Optimal Research Applications for N-Hexanoylsphingosylphosphorylcholine Based on Quantitative Differentiation Evidence

Neutral Sphingomyelinase Activity Assays in Differentiation and Signal Transduction Studies

This compound is the substrate of choice for quantifying N-SMase activity in cell differentiation studies, particularly in HT29 and related epithelial cell models. The ≥3-fold activity differential between undifferentiated and differentiated states provides a robust dynamic range that may not be achievable with longer-chain sphingomyelin substrates [1]. Its short-chain structure also enables detergent-free assay conditions, preserving native enzyme-membrane interactions [1].

Apoptosis and Ceramide-Mediated Cell Death Research Requiring Cell-Permeable Analogs

Investigators studying sphingomyelinase-generated ceramide signaling in apoptosis should prioritize this compound because its C6-ceramide metabolite is cell-permeable and functionally active in inducing caspase-3 activation, NF-κB DNA-binding, and mitochondrial cytochrome c release—activities that C16-ceramide fails to elicit [2]. This chain-length threshold is critical for reproducible apoptotic readouts.

Endocytic Trafficking and Intracellular Lipid Sorting Investigations

Research examining how acyl chain length dictates sphingolipid trafficking routes requires precisely defined short-chain sphingomyelin. C6 sphingomyelin follows a distinct endocytic pathway compared with long-chain species, which rely on ESCRT complex proteins and NPC1 for recycling [3]. Use of longer-chain analogs in these studies would confound interpretation of trafficking mechanisms.

Acid Sphingomyelinase Activity Measurement in Dried Blood Spots for Niemann-Pick Disease Diagnostics

This compound serves as a validated substrate in tandem mass spectrometry-based assays for acid sphingomyelinase (ASM) activity in dried blood spots, a diagnostic modality for Niemann-Pick disease types A and B [4]. The standardized use of N-Hexanoyl-D-erythro-sphingosylphosphorylcholine as the ASM substrate ensures cross-laboratory comparability in clinical research and newborn screening applications [4].

Application

Selection Property

Validation Focus

N-SMase activity in differentiation models

Cell-state-dependent enzyme activity

Differentiation-state N-SMase readout

Ceramide-mediated apoptosis pathway research

Cell-permeable C6-ceramide generation

Apoptosis pathway-response endpoints

Sphingolipid trafficking pathway research

Defined short-chain acyl length

Endocytic sorting route comparison

ASM activity in dried blood spot research

Reported short-chain SM substrate context

ASM activity assay comparability

• [1] Kok, J.W., Babia, T., Klappe, K., Hoekstra, D. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation. Biochemical Journal, 1995, 309(Pt 3), 905–912. PMID: 7639709. View Source
• [2] Fillet, M., Bentires-Alj, M., Deregowski, V., Greimers, R., Gielen, J., Piette, J., Bours, V., Merville, M.P. Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity. Biochemical Pharmacology, 2003, 65(10), 1633-1642. View Source
• [3] Koivusalo, M., Jansen, M., Somerharju, P., Ikonen, E. Endocytic trafficking of sphingomyelin depends on its acyl chain length. Molecular Biology of the Cell, 2007, 18(12), 5113-5123. View Source
• [4] Legnini, E., Orsini, J.J., Hung, C., Martin, M., Showers, A., Scarpa, M., Zhang, X.K., Vogler, C., Bodamer, O.A. Analysis of Acid Sphingomyelinase Activity in Dried Blood Spots Using Tandem Mass Spectrometry. Annals of Laboratory Medicine, 2012, 32(5), 319-323. View Source